Cas no 2361898-05-5 (N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361898-05-5
• MF: C₁₆H₂₇N₃O₃
• MW: 309.40388417244
• CID: 5994700
• PubChem ID: 145904284
• Update Time: 2025-10-28

N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide
• 2,2-dimethyl-N-(2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}ethyl)propanamide
• Z3672064405
• 2361898-05-5
• EN300-26574137

• Inchi： 1S/C16H27N3O3/c1-5-13(20)19-10-6-12(7-11-19)14(21)17-8-9-18-15(22)16(2,3)4/h5,12H,1,6-11H2,2-4H3,(H,17,21)(H,18,22)
• InChI Key： YSQOOCSWWQQLJV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NCCNC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 309.20524173g/mol
• Monoisotopic Mass: 309.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.5Ų

Additional information on N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide

Introduction to N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361898-05-5)

N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361898-05-5) is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the modulation of biological pathways and the design of novel therapeutic agents.

The molecular structure of N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide features a piperidine core, which is a common motif in many bioactive molecules. The piperidine ring provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards target proteins. In this case, the presence of the 1-prop-2-enoyl group and the 2-(2,2-Dimethylpropanoylamino)ethyl side chain introduces additional functional sites that can be exploited for further chemical modifications and biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies suggest that the piperidine moiety may interact with hydrophobic pockets of target proteins, while the 1-prop-2-enoyl and 2-(2,2-Dimethylpropanoylamino)ethyl groups could engage in hydrogen bonding or hydrophobic interactions, respectively. These interactions are crucial for designing molecules with high affinity and selectivity.

In the context of drug discovery, N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide has been explored as a potential lead compound for developing treatments against various diseases. For instance, its structural features make it a promising candidate for inhibiting enzymes involved in inflammatory pathways. Preliminary studies have shown that derivatives of this compound exhibit anti-inflammatory properties by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1-prop-2-enylamine and 2,2-dimethylpropanamidoethanol. These intermediates are then coupled using standard coupling techniques like amide bond formation under mild conditions. The final product is purified using column chromatography or recrystallization to obtain the desired compound in high purity.

The physicochemical properties of N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide, such as solubility, stability, and metabolic profile, are critical factors that influence its potential as a drug candidate. Solubility studies indicate that this compound has moderate solubility in polar organic solvents but limited solubility in water. This property may necessitate formulation strategies to enhance its bioavailability when used in therapeutic applications.

Ongoing research is focused on exploring the pharmacological activities of N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide. In vitro assays have demonstrated its ability to interact with various protein targets, suggesting potential applications in treating neurological disorders, cardiovascular diseases, and cancer. Additionally, studies are being conducted to evaluate its toxicity profile and pharmacokinetic properties to ensure its safety and efficacy for clinical use.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by computational predictions and experimental data. By fine-tuning the substituents on the piperidine ring and other functional groups, researchers can enhance the potency, selectivity, and pharmacokinetic properties of N-[2-(2,0-Dimethylpropanoylamino)ethyl]-_{> prop-3-enyl > piperidine > carboxamide > amide > amine} > amine

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